![molecular formula C11H13N3O2S B3330543 Ethyl 5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylate CAS No. 717840-40-9](/img/structure/B3330543.png)
Ethyl 5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylate
Overview
Description
Ethyl 5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylate is a compound that has been used in the synthesis of polyfunctionalized heterocyclic compounds with pharmaceutical interest . It is a part of the pyridazine and its related compounds, which have received much attention due to their reactions, synthetic and effective biological importance .
Synthesis Analysis
The synthesis of Ethyl 5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylate involves the condensation of ethyl 5-amino-3,4-diphenylthieno[2,3-c]pyridazine-6-carboxylate 1 with triethyl orthoformate in the presence of acetic anhydride as a catalyst to give the corresponding ethoxymethyleneamino intermediate 2 . This intermediate is then reacted directly without purification .Molecular Structure Analysis
The molecular formula of Ethyl 5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylate is C18H18N4O2S .Chemical Reactions Analysis
Ethyl 5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylate is a polyfunctional compound possessing both nucleophilic and electrophilic properties . The typical nucleophilic position is the NH2 group, while the electrophilic position is the ester carbonyl . These different chemical properties have been used to design different heterocyclic moieties such as azoles, azines and azepine derivatives .Physical And Chemical Properties Analysis
The compound appears as brown crystals . It has a melting point of 125–127 °C . The IR (KBr, cm −1) values are 3056 (CH arom), 1658 (C=O), 1519, 1437 (NO 2) .Scientific Research Applications
Antimicrobial Activity
This compound has been found to have promising antimicrobial activity. Derivatives of this compound, particularly those bearing the sulfonamide group, have shown inhibitory activity against Gram-positive bacteria . Other derivatives have also demonstrated potent inhibition against fungi .
Antituberculosis Activity
Pyridazine and its fused heterocyclic derivatives, which include the compound , have been reported to possess antituberculosis activity .
Antifungal Activity
In addition to its antimicrobial properties, this compound has also been associated with antifungal activity .
Anticancer Activity
Research has indicated that these types of compounds may have potential anticancer properties .
Herbicidal Activity
Compounds related to Ethyl 5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylate have been reported to possess herbicidal activities .
Plant Growth Regulators and Crop Protecting Agents
These compounds have also been used as plant growth regulators and crop protecting agents .
Synthesis of Heterocyclic Compounds
Ethyl 3-amino-4,6-dimethylthieno [2,3- b ]pyridine-2-carboxylate, a related compound, has been used as a versatile precursor to prepare several heterocyclic compounds .
Therapeutic Importance
Thiophene and its substituted derivatives, which include the compound , have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science .
Mechanism of Action
Target of Action
Ethyl 5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylate is a novel derivative of pyrimidothienopyridazine Similar compounds have been reported to possess antimicrobial, antituberculosis, antifungal, anticancer, and herbicidal activities . Therefore, it’s plausible that this compound may interact with a variety of targets depending on the context of its application.
Mode of Action
It’s synthesized through a versatile method involving the condensation of ethyl 5-amino-3,4-diphenylthieno[2,3-c]pyridazine-6-carboxylate with triethyl orthoformate in the presence of acetic anhydride as a catalyst . This results in the formation of an ethoxymethyleneamino intermediate, which is then reacted further
Biochemical Pathways
Given the broad range of biological activities exhibited by similar compounds , it’s likely that multiple pathways could be influenced. These could potentially include pathways related to microbial growth, cell division, and metabolic processes, among others.
Result of Action
Derivatives of pyrimidothienopyridazine have shown promising inhibitory activity against gram-positive bacteria and potent inhibition against fungi . Therefore, it’s plausible that this compound may exert similar effects.
Future Directions
Given the promising antimicrobial activity of some of the target compounds bearing the sulfonamide group , future research could focus on further exploring the potential applications of Ethyl 5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylate and its derivatives in the field of medicinal chemistry.
properties
IUPAC Name |
ethyl 5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O2S/c1-4-16-11(15)9-8(12)7-5(2)6(3)13-14-10(7)17-9/h4,12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGWLTAWIRLYKOO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(S1)N=NC(=C2C)C)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-amino-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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